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Compound of Interest

Compound Name: 5-CFDA

Cat. No.: B1664644 Get Quote

This guide provides a comprehensive overview of 5-Carboxyfluorescein Diacetate (5-CFDA) for

the measurement of intracellular pH (pHi), tailored for researchers, scientists, and drug

development professionals. It covers the core principles of 5-CFDA as a fluorescent pH

indicator, detailed experimental protocols, and data interpretation.

Introduction to 5-CFDA
5-CFDA is a cell-permeant dye that is widely used for determining intracellular pH. Its utility

stems from its ability to passively diffuse across the cell membrane. Once inside the cell, non-

specific intracellular esterases cleave the acetate groups, converting the non-fluorescent 5-
CFDA into the fluorescent and membrane-impermeant 5-Carboxyfluorescein (5-CF).[1][2][3]

The fluorescence of 5-CF is highly dependent on the surrounding pH, making it an excellent

probe for monitoring changes in the cytoplasmic pH of live cells. The pKa of 5-

carboxyfluorescein is approximately 6.5, which is well-suited for measuring pH changes within

the typical physiological range of most mammalian cells (pH 6.8-7.4).[2][3]

Principle of Action
The mechanism of 5-CFDA for intracellular pH measurement is a two-step process. First, the

non-polar, non-fluorescent 5-CFDA molecule readily crosses the plasma membrane into the

cell's cytoplasm. In the second step, intracellular esterase enzymes hydrolyze the diacetate

groups of 5-CFDA. This enzymatic cleavage yields the polar, fluorescent molecule 5-

Carboxyfluorescein (5-CF), which is trapped within the cell due to its negative charge.[1] The
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fluorescence intensity of 5-CF is pH-sensitive, with fluorescence increasing at more alkaline pH

levels.
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Start

Prepare Single-Cell
Suspension

Wash Cells with PBS

Incubate with 5-CFDA
Working Solution

(e.g., 30 min at RT)

Wash Cells with PBS
(2 times)

Resuspend in Serum-Free
Medium or PBS

Analyze by Microscopy
or Flow Cytometry

End
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Load Cells with 5-CFDA

Prepare High K+ Calibration
Buffers of Known pH

(e.g., pH 6.0, 6.5, 7.0, 7.5, 8.0)

Add Nigericin to each
Calibration Buffer

Incubate aliquots of loaded
cells in each calibration buffer

Measure Fluorescence Intensity
for each pH point

Plot Fluorescence Intensity
vs. Extracellular pH

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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